Fluzinamide
Fluzinamide
Fluzinamide has anticonvulsant action on amygdaloid seizures.
Brand Name:
Vulcanchem
CAS No.:
76263-13-3
VCID:
VC0528237
InChI:
InChI=1S/C12H13F3N2O2/c1-16-11(18)17-6-10(7-17)19-9-4-2-3-8(5-9)12(13,14)15/h2-5,10H,6-7H2,1H3,(H,16,18)
SMILES:
CNC(=O)N1CC(C1)OC2=CC=CC(=C2)C(F)(F)F
Molecular Formula:
C12H13F3N2O2
Molecular Weight:
274.24 g/mol
Fluzinamide
CAS No.: 76263-13-3
Inhibitors
VCID: VC0528237
Molecular Formula: C12H13F3N2O2
Molecular Weight: 274.24 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 76263-13-3 |
|---|---|
| Product Name | Fluzinamide |
| Molecular Formula | C12H13F3N2O2 |
| Molecular Weight | 274.24 g/mol |
| IUPAC Name | N-methyl-3-[3-(trifluoromethyl)phenoxy]azetidine-1-carboxamide |
| Standard InChI | InChI=1S/C12H13F3N2O2/c1-16-11(18)17-6-10(7-17)19-9-4-2-3-8(5-9)12(13,14)15/h2-5,10H,6-7H2,1H3,(H,16,18) |
| Standard InChIKey | YULWJRNIKFFGNU-UHFFFAOYSA-N |
| SMILES | CNC(=O)N1CC(C1)OC2=CC=CC(=C2)C(F)(F)F |
| Canonical SMILES | CNC(=O)N1CC(C1)OC2=CC=CC(=C2)C(F)(F)F |
| Appearance | Solid powder |
| Description | Fluzinamide has anticonvulsant action on amygdaloid seizures. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | AHR-8559 fluzinamide N-methyl-3-(3-(trifluoromethyl)phenoxy)-1-azetidinecarboxamide |
| Reference | 1: Pledger GW, Laxer KD, Sahlroot JT, Taylor MR, Cereghino JJ, McCormick C, Whitley L, Manning LW. Pharmacokinetic and dose tolerability study of ADD 94057 in comedicated patients with partial seizures. Epilepsia. 1992 Jan-Feb;33(1):112-8. PubMed PMID: 1733743. 2: Johnson DN, Osman MA, Cheng LK, Swinyard EA. Pharmacodynamics and pharmacokinetics of AHR-11748, a new antiepileptic agent, in rodents. Epilepsy Res. 1990 Apr;5(3):185-91. PubMed PMID: 2384074. 3: Donofrio PD, Sackellares C, Madsen JA, Matsuo F, Abou-Khalil B, Berent S, Wagner J, Ater SB, Mavor H, Gay PE, et al. Pilot study of fluzinamide (N-methyl-3-[3-(trifluoromethyl)phenoxy]-1-azetidinecarboxamide) in refractory partial seizures. Neurology. 1985 Aug;35(8):1239-41. PubMed PMID: 4022365. 4: Osman MA, Pinchbeck FM, Cheng LK, Wright GJ. Simultaneous determination of fluzinamide and three of its active metabolites in plasma by high-performance liquid chromatography. J Chromatogr. 1984 Dec 12;336(2):329-36. PubMed PMID: 6530465. 5: Albertson TE, Joy RM, Stark LG. Anticonvulsant action of fluzinamide (AHR-8559) on kindled amygdaloid seizures. Epilepsia. 1984 Aug;25(4):511-7. PubMed PMID: 6745221. |
| PubChem Compound | 53467 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume